Cas no 1310212-36-2 (4-Pyrimidinecarboxylic acid, 2-(3-methylbutyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 2-(3-methylbutyl)-
• CAS No: 1310212-36-2
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5273226
• Update Time: 2023-08-25

4-Pyrimidinecarboxylic acid, 2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Isopentylpyrimidine-4-carboxylic acid
• 2-(3-methylbutyl)pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 2-(3-methylbutyl)-

• Inchi： 1S/C10H14N2O2/c1-7(2)3-4-9-11-6-5-8(12-9)10(13)14/h5-7H,3-4H2,1-2H3,(H,13,14)
• InChI Key： HPZQHLKSWORVRS-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(CCC(C)C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: 2
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives